Cas no 1056459-35-8 (5-Chloro-1-(2-fluorophenyl)pentan-2-one)

• Product Name: 5-Chloro-1-(2-fluorophenyl)pentan-2-one
• CAS No: 1056459-35-8
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• CID: 2084975
• Update Time: 2025-05-21

5-Chloro-1-(2-fluorophenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(2-fluorophenyl)pentan-2-one
• RQDCJFAUDJKFOQ-UHFFFAOYSA-N
• 5-chloro-1-(2-fluorophenyl)-pentan-2-one

• Inchi： 1S/C11H12ClFO/c12-7-3-5-10(14)8-9-4-1-2-6-11(9)13/h1-2,4,6H,3,5,7-8H2
• InChI Key： RQDCJFAUDJKFOQ-UHFFFAOYSA-N
• SMILES： ClCCCC(CC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-1-(2-fluorophenyl)pentan-2-one

Introduction to 5-Chloro-1-(2-fluorophenyl)pentan-2-one (CAS No. 1056459-35-8)

5-Chloro-1-(2-fluorophenyl)pentan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1056459-35-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated ketone group and a fluorinated phenyl ring, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 5-Chloro-1-(2-fluorophenyl)pentan-2-one consists of a five-carbon chain (pentan) with a ketone functional group at the second carbon and a chloro substituent at the fifth carbon. The phenyl ring is attached to the first carbon of the chain, with a fluorine atom at the second position of the phenyl ring. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates. The fluorine atom in 5-Chloro-1-(2-fluorophenyl)pentan-2-one contributes to these desirable properties, making it a promising building block for medicinal chemists. The chloro group, on the other hand, provides a site for further functionalization through nucleophilic substitution reactions, allowing for the creation of diverse derivatives.

One of the most compelling aspects of 5-Chloro-1-(2-fluorophenyl)pentan-2-one is its utility as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs. For instance, its incorporation into heterocyclic structures has led to compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The ability to modify both the chloro and fluoro groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity.

Recent advancements in computational chemistry have further highlighted the importance of 5-Chloro-1-(2-fluorophenyl)pentan-2-one. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets through both hydrophobic and electrostatic interactions. The fluorine atom, in particular, has been shown to enhance binding affinity by participating in halogen bonding interactions with polar residues in protein active sites. This insight has guided the design of more potent and selective drug candidates.

The synthesis of 5-Chloro-1-(2-fluorophenyl)pentan-2-one typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by chlorination and fluorination steps. The efficiency and scalability of these synthetic pathways are crucial for industrial applications, where large quantities of high-purity material are required for pharmaceutical manufacturing.

Quality control and analytical characterization play a pivotal role in ensuring the integrity of 5-Chloro-1-(2-fluorophenyl)pentan-2-one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural identity and assess purity. These analytical methods provide detailed information about the molecular structure and help identify any impurities that could affect downstream applications.

The pharmaceutical industry has been particularly interested in exploring derivatives of 5-Chloro-1-(2-fluorophenyl)pentan-2-one due to their potential therapeutic benefits. For example, modifications at the ketone group have led to compounds with enhanced receptor binding properties. Additionally, variations in the chloro or fluoro substituents have resulted in derivatives with improved pharmacokinetic profiles compared to their parent compound.

In conclusion,5-Chloro-1-(2-fluorophenyl)pentan-2-one (CAS No. 1056459-35-8) is a versatile intermediate with significant implications in synthetic chemistry and drug development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.